Cas no 6454-02-0 (Methanone, benzo[b]thien-2-ylphenyl-)

• Product Name: Methanone, benzo[b]thien-2-ylphenyl-
• CAS No: 6454-02-0
• MF: C₁₅H₁₀OS
• MW: 238.304302692413
• CID: 1679940
• Update Time: 2024-09-03

Methanone, benzo[b]thien-2-ylphenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, benzo[b]thien-2-ylphenyl-

• Inchi： 1S/C15H10OS/c16-15(11-6-2-1-3-7-11)14-10-12-8-4-5-9-13(12)17-14/h1-10H
• InChI Key： KXWSLCVIAOCIQA-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=CC=C2C=1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 238.0453
• Monoisotopic Mass: 238.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Melting Point: 48 °C(Solv: ethanol (64-17-5))
• Boiling Point: 397.5±15.0 °C(Predicted)
• PSA: 17.07